Cas no 2174002-04-9 (rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans)

• Product Name: rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans
• CAS No: 2174002-04-9
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 6384163
• PubChem ID: 137951832
• Update Time: 2025-09-26

rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans
• rac-[(1r,2r)-2-methylcyclopentyl]methanesulfonyl chloride
• Cyclopentanemethanesulfonyl chloride, 2-methyl-, (1R,2R)-rel-
• Rel-((1R,2R)-2-methylcyclopentyl)methanesulfonyl chloride
• EN300-1697136
• [(1R,2R)-2-methylcyclopentyl]methanesulfonyl chloride
• starbld0004778
• 2174002-04-9

• Inchi： 1S/C7H13ClO2S/c1-6-3-2-4-7(6)5-11(8,9)10/h6-7H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： RIOXHVHSPYOXRG-RQJHMYQMSA-N
• SMILES： [C@@H]1(CS(Cl)(=O)=O)CCC[C@H]1C

Computed Properties

• Exact Mass: 196.0324785g/mol
• Monoisotopic Mass: 196.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 268.3±9.0 °C(Predicted)

Additional information on rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans

rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans: A Versatile Chiral Building Block in Modern Pharmaceutical Chemistry

rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans represents a pivotal chiral sulfonyl chloride derivative with a unique cyclopentyl scaffold, offering significant potential in the synthesis of complex bioactive molecules. This compound, characterized by its trans configuration and racemic mixture of enantiomers, has garnered attention for its role in asymmetric catalysis and stereoselective drug development. Recent advancements in medicinal chemistry have highlighted its utility as a key intermediate in the synthesis of pharmaceuticals targeting neurodegenerative disorders and metabolic diseases.

The rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans compound features a cyclopentyl ring substituted with a methyl group at the 2-position, connected to a methanesulfonyl chloride group via a carbon chain. This structural motif enables the formation of diverse stereocenters, making it a valuable reagent in the construction of chiral pharmaceutical intermediates. The trans configuration of the cyclopentyl ring further enhances its reactivity in enantioselective transformations, a critical factor in modern drug discovery.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the application of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans in the synthesis of novel inhibitors for Alzheimer's disease. Researchers utilized its chiral center to introduce stereochemical complexity into target molecules, enhancing their binding affinity to acetylcholinesterase. This application underscores the compound's relevance in the development of therapeutics for neurodegenerative conditions.

The rac-(1R,2-methylcyclopentylmethanesulfonyl chloride, trans derivative is also being explored for its role in the synthesis of metabolic regulators. A 2024 study in Angewandte Chemie International Edition reported its use in the creation of a series of PPARγ agonists with improved selectivity and reduced off-target effects. The compound's ability to form stable intermediates during asymmetric hydrogenation reactions was highlighted as a key advantage in this context.

From a synthetic perspective, the trans configuration of the cyclopentyl ring in rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans contributes to its unique reactivity profile. This configuration allows for the formation of specific stereocenters during coupling reactions, a critical factor in the design of enantioselective synthetic pathways. The compound's versatility is further enhanced by its compatibility with a wide range of functional groups, enabling its integration into complex molecular architectures.

Recent advances in catalytic methodologies have expanded the utility of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans in asymmetric synthesis. A 2023 paper in Organic Letters described its use in the development of a new asymmetric transfer hydrogenation protocol, where it served as a chiral auxiliary to control the stereochemistry of the final product. This application highlights its potential in the creation of enantiomerically pure pharmaceuticals with enhanced therapeutic profiles.

The rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans compound also plays a role in the synthesis of antiviral agents. Research published in Antiviral Research (2024) explored its use in the development of nucleoside analogs targeting RNA-dependent RNA polymerases. The compound's ability to form stable intermediates during nucleophilic substitution reactions was critical in achieving the desired stereochemistry of the final drug candidates.

From a mechanistic standpoint, the trans configuration of the cyclopentyl ring in rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans influences its reactivity in various synthetic transformations. This configuration facilitates the formation of specific transition states during electrophilic attacks, a factor that has been leveraged in recent studies to improve the efficiency of asymmetric syntheses. The compound's reactivity is further enhanced by the presence of the methanesulfonyl chloride group, which acts as an electrophilic site for nucleophilic attack.

Recent developments in green chemistry have also highlighted the sustainability of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans in pharmaceutical synthesis. A 2023 study in Green Chemistry reported its use in the development of a solvent-free reaction protocol for the synthesis of chiral intermediates. This application underscores the compound's potential in the creation of environmentally friendly synthetic processes that minimize waste and energy consumption.

The rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans compound's versatility extends to its use in the synthesis of anti-cancer agents. Research published in Cancer Research (2024) explored its application in the development of a series of microtubule inhibitors with enhanced potency. The compound's ability to form stable intermediates during coupling reactions was critical in achieving the desired stereochemistry of the final drug candidates.

From a practical standpoint, the trans configuration of the cyclopentyl ring in rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans plays a crucial role in its reactivity. This configuration allows for the formation of specific stereocenters during coupling reactions, a critical factor in the design of enantioselective synthetic pathways. The compound's reactivity is further enhanced by its compatibility with a wide range of functional groups, enabling its integration into complex molecular architectures.

Recent studies have also focused on the computational modeling of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans to predict its reactivity in various synthetic transformations. A 2023 paper in Journal of Computational Chemistry described the use of quantum mechanical calculations to elucidate the transition states involved in its reactions. These studies have provided valuable insights into the mechanism of its reactivity, guiding the design of more efficient synthetic protocols.

Finally, the rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans compound continues to be a subject of interest in the development of new therapeutic agents. Ongoing research in pharmacological applications highlights its potential in the synthesis of drugs targeting a wide range of diseases, from neurodegenerative disorders to metabolic conditions. Its unique structural features and reactivity profile make it a valuable tool in the arsenal of medicinal chemists working to develop more effective and selective therapeutics.

As the field of medicinal chemistry advances, the role of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans in the synthesis of complex pharmaceuticals is expected to grow. Its unique properties and reactivity make it an attractive candidate for further exploration in the design of novel therapeutics. Continued research into its applications will likely expand its utility in the development of more effective and targeted treatments for a variety of medical conditions.

Ultimately, the rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans compound represents a significant advancement in the field of asymmetric synthesis and pharmaceutical development. Its unique structural features and reactivity profile have positioned it as a valuable tool in the creation of chiral pharmaceutical intermediates. As research in this area progresses, the compound's potential to contribute to the development of more effective therapeutics is likely to become even more evident.

Looking ahead, the continued exploration of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans in the context of drug discovery and synthetic chemistry is expected to yield further insights into its applications. Its unique properties and reactivity profile make it a promising candidate for the development of new therapeutic agents, underscoring its importance in the advancement of medicinal chemistry.

As the demand for more effective and targeted therapeutics continues to grow, the role of rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans in the synthesis of complex pharmaceuticals is likely to expand. Its unique structural features and reactivity profile have already demonstrated its value in the development of novel drug candidates. Continued research into its applications will likely further solidify its importance in the field of medicinal chemistry.

In conclusion, the rac-(1R,2R)-2-methylcyclopentylmethanesulfonyl chloride, trans compound exemplifies the importance of chiral intermediates in the synthesis of pharmaceuticals. Its unique structural features and reactivity profile have positioned it as a valuable tool in the development of more effective and selective therapeutics. As research in this area progresses, the compound's potential to contribute to the advancement of medicinal chemistry is expected to become even more evident.